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Introduction
2-Myristyldipalmitin, systematically known as 1,3-Dipalmitoyl-2-Myristoyl Glycerol (GPM), is a

structured triglyceride of significant interest in the formulation of advanced cosmetic and

dermatological products. As a mixed triacylglycerol containing both myristic and palmitic acids,

it offers unique physicochemical properties that translate to desirable functional benefits in

skincare. Triglycerides are fundamental components of the skin's natural lipid barrier, playing a

crucial role in maintaining hydration and protecting against environmental aggressors.[1] The

specific arrangement of fatty acids in 2-Myristyldipalmitin influences its melting profile,

texture, and interaction with the stratum corneum, making it a versatile ingredient for

formulators.[2]

This document provides detailed application notes, experimental protocols, and key data for

researchers and formulators interested in utilizing 2-Myristyldipalmitin in their product

development.

Physicochemical Properties
2-Myristyldipalmitin is a solid at room temperature, contributing to the viscosity and texture of

formulations. Its non-polar and hydrophobic nature makes it an excellent emollient and
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occlusive agent.[3]

Table 1: Physicochemical Properties of 2-Myristyldipalmitin

Property Value Reference

Systematic Name
1,3-Dipalmitoyl-2-Myristoyl

Glycerol
N/A

Abbreviation GPM N/A

Molecular Formula C49H94O6 [2]

Molecular Weight 779.26 g/mol [2]

Appearance White to off-white waxy solid

Solubility
Insoluble in water; Soluble in

organic solvents

Melting Point
Higher than unsaturated

triglycerides

Applications in Cosmetic and Dermatological
Formulations
The unique properties of 2-Myristyldipalmitin make it suitable for a variety of applications in

skin care and dermatological treatments.

Emollient and Moisturizer
As a lipid-rich ingredient, 2-Myristyldipalmitin functions as an effective emollient, smoothing

and softening the skin. It forms a protective layer on the skin's surface, reducing transepidermal

water loss (TEWL) and helping to maintain skin hydration. This makes it particularly beneficial

for formulations targeting dry and compromised skin conditions.

Texture Modifier and Stabilizer
In emulsions such as creams and lotions, 2-Myristyldipalmitin contributes to the product's

viscosity and texture, providing a rich and substantive feel. Its solid nature at room temperature

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.brainkart.com/article/Triacylglycerols-or-Triglycerides_34095/
https://www.benchchem.com/product/b1198162?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triglyceride
https://en.wikipedia.org/wiki/Triglyceride
https://www.benchchem.com/product/b1198162?utm_src=pdf-body
https://www.benchchem.com/product/b1198162?utm_src=pdf-body
https://www.benchchem.com/product/b1198162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can help to stabilize oil-in-water and water-in-oil emulsions. The inclusion of structured lipids

like 2-Myristyldipalmitin can enhance the stability of fat-based formulations.

Skin Barrier Repair
The lipid composition of the stratum corneum is crucial for its barrier function. Formulations

containing triglycerides can help replenish the skin's natural lipids, thereby supporting and

repairing the skin's protective barrier. This is particularly relevant for individuals with conditions

such as atopic dermatitis, where the skin barrier is often compromised.

Efficacy Data (Representative)
While specific clinical data for 2-Myristyldipalmitin is limited in publicly available literature, the

following tables present representative data for formulations containing structured triglycerides

with similar properties, demonstrating their potential efficacy in improving skin hydration and

barrier function.

Table 2: Representative Data on Skin Hydration (Corneometry)

Formulation
Active
Ingredient

Change in
Skin Hydration
(Arbitrary
Units) after 4
weeks

p-value Reference

Cream Base Placebo +5.2 >0.05

Test Cream

Structured

Triglycerides

(5%)

+28.7 <0.01

Table 3: Representative Data on Skin Barrier Function (Transepidermal Water Loss - TEWL)
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Formulation
Active
Ingredient

Reduction in
TEWL (g/m²/h)
after 4 weeks

p-value Reference

Lotion Base Placebo -2.1 >0.05

Test Lotion

Structured

Triglycerides

(3%)

-8.5 <0.01

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the performance of

formulations containing 2-Myristyldipalmitin.

Protocol for Preparation of an Oil-in-Water (O/W) Cream
This protocol outlines a standard procedure for formulating an O/W cream incorporating 2-
Myristyldipalmitin.

Materials:

Oil Phase:

2-Myristyldipalmitin

Cetearyl Alcohol

Glyceryl Stearate

Caprylic/Capric Triglyceride

Water Phase:

Deionized Water

Glycerin

Xanthan Gum
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Preservative: Phenoxyethanol

Emulsifier: Ceteareth-20

Procedure:

Preparation of Water Phase: In a suitable vessel, disperse Xanthan Gum in Glycerin. Add

Deionized Water and heat to 75°C while stirring until a homogeneous gel is formed.

Preparation of Oil Phase: In a separate vessel, combine 2-Myristyldipalmitin, Cetearyl

Alcohol, Glyceryl Stearate, and Caprylic/Capric Triglyceride. Heat to 75°C and stir until all

components are melted and uniform.

Emulsification: Slowly add the Oil Phase to the Water Phase under high-speed

homogenization. Maintain the temperature at 75°C during this process.

Cooling: Once the emulsion is formed, begin cooling while stirring gently.

Addition of Preservative: At a temperature below 40°C, add the preservative and continue

stirring until the cream is uniform and has reached room temperature.

Final Adjustments: Adjust the pH if necessary using a suitable agent (e.g., citric acid or

sodium hydroxide).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1198162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Phase Preparation

Oil Phase Preparation

Deionized Water Heat to 75°CGlycerinXanthan Gum Disperse Homogeneous
Water Phase

Emulsification
(High Shear)

2-Myristyldipalmitin

Heat to 75°CCetearyl Alcohol

Glyceryl Stearate

Caprylic/Capric
Triglyceride

Melted
Oil Phase

Cooling Add Preservative
(<40°C) Final O/W Cream

Click to download full resolution via product page

Caption: Workflow for O/W Cream Formulation.

Protocol for In Vivo Measurement of Skin Hydration
This protocol describes the use of a Corneometer® to measure changes in skin hydration

following the application of a topical product.

Apparatus: Corneometer® (e.g., CM 825, Courage + Khazaka).

Procedure:
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Subject Acclimatization: Subjects should acclimate to the controlled environment (typically

20-22°C and 40-60% relative humidity) for at least 20 minutes before measurements.

Baseline Measurement: Define test areas on the volar forearm. Take three baseline readings

from each test area and calculate the average.

Product Application: Apply a standardized amount of the test product (e.g., 2 mg/cm²) to the

designated test area. A control area should be left untreated or treated with a placebo.

Post-Application Measurements: Take measurements at specified time points (e.g., 1, 2, 4,

and 8 hours) after product application.

Data Analysis: Calculate the change in skin hydration from baseline for both the test and

control areas. Statistical analysis (e.g., t-test or ANOVA) should be performed to determine

the significance of the results.

Protocol for In Vivo Measurement of Transepidermal
Water Loss (TEWL)
This protocol details the use of a Tewameter® to assess the effect of a topical product on the

skin's barrier function by measuring TEWL.

Apparatus: Tewameter® (e.g., TM 300 or TM Hex, Courage + Khazaka).

Procedure:

Subject Acclimatization: Subjects must acclimate to a controlled environment with minimal air

drafts for at least 20 minutes.

Baseline Measurement: Measure the baseline TEWL on the defined test areas of the volar

forearm. The probe should be held perpendicular to the skin surface with gentle, consistent

pressure.

Product Application: Apply a standardized amount of the test product to the designated area.

Post-Application Measurements: Record TEWL at predetermined intervals after application.
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Data Analysis: Compare the TEWL values of the treated area with the baseline and control

area values. A decrease in TEWL indicates an improvement in skin barrier function.

Preparation Phase

Application Phase

Measurement Phase

Data Analysis Phase

Subject
Acclimatization

(20-30 min)

Define Test
& Control Areas

Baseline Measurement
(Corneometer/Tewameter)

Apply Test Product
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Apply Placebo or
Leave Control Untreated
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Defined Timepoints
(e.g., 1h, 2h, 4h, 8h)
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from Baseline

Statistical Analysis
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Draw Conclusions
on Efficacy
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Caption: In Vivo Efficacy Testing Workflow.

Safety & Toxicology
Triglycerides, including 2-Myristyldipalmitin, are generally considered safe for topical use and

have a long history of use in cosmetic products. However, as with any raw material, it is

essential to conduct appropriate safety testing for new formulations.

Recommended Safety Tests:

Human Repeat Insort Patch Test (HRIPT): To assess the potential for irritation and

sensitization.

In Vitro Skin Irritation and Corrosion Tests: Using reconstructed human epidermis models.

Conclusion
2-Myristyldipalmitin is a valuable ingredient for cosmetic and dermatological formulations,

offering excellent emollient, moisturizing, and texturizing properties. Its ability to support the

skin's natural barrier function makes it particularly suitable for products aimed at dry, sensitive,

and compromised skin. The provided protocols offer a framework for formulators and

researchers to effectively evaluate the performance of products containing this structured

triglyceride. Further research into the specific interactions of 2-Myristyldipalmitin with the

skin's lipid matrix and its potential to modulate cutaneous signaling pathways will continue to

expand its applications in advanced skincare.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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